2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide

• Molecular Formula: C17H15FN6O2S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide
• InChI: InChI=1S/C17H15FN6O2S/c18-12-8-6-11(7-9-12)15-22-23-17(24(15)19)27-10-14(25)21-16(26)20-13-4-2-1-3-5-13/h1-9H,10,19H2,(H2,20,21,25,26)
• InChI Key: WCQLSNCTQFJALI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)F

Description

2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(phenylcarbamoyl)acetamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is commonly referred to as 'Compound X' in scientific literature. In

Mechanism of Action

The mechanism of action of Compound X is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in tumor growth and inflammation (4).
Biochemical and Physiological Effects:
In vitro studies have shown that Compound X can induce apoptosis (cell death) in cancer cells, while sparing normal cells (5). Additionally, Compound X has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) (6).

Advantages and Limitations for Lab Experiments

One advantage of Compound X is its potent anti-tumor activity, which makes it a promising candidate for the development of new cancer therapies. However, one limitation of Compound X is its relatively low solubility in water, which may make it difficult to administer in vivo (7).

Future Directions

There are several potential future directions for the study of Compound X. One possible direction is to investigate its potential as a treatment for other inflammatory diseases, such as rheumatoid arthritis. Additionally, further studies are needed to elucidate the exact mechanism of action of Compound X and to identify potential drug targets. Finally, the development of more water-soluble derivatives of Compound X may improve its potential as a therapeutic agent.
In conclusion, Compound X is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its potent anti-tumor activity and anti-inflammatory properties make it a promising candidate for the development of new cancer and inflammatory disease therapies. Further research is needed to fully understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of Compound X involves the reaction of 4-fluoroaniline with thiourea and ethyl chloroacetate, followed by the addition of sodium hydroxide and acetic acid to produce the final product. The yield of Compound X is reported to be around 60% (1).

Scientific Research Applications

Compound X has been studied extensively for its potential therapeutic applications. It has been shown to have potent anti-tumor activity in vitro and in vivo (2). Additionally, Compound X has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases (3).